N-(3-amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)propanamide

• IUPAC Name: N-(3-amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)propanamide
• InChI: InChI=1S/C15H13Cl3N2O2/c1-8(22-14-5-2-9(16)6-12(14)18)15(21)20-10-3-4-11(17)13(19)7-10/h2-8H,19H2,1H3,(H,20,21)
• InChI Key: SAQCWCISHOSSPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)Cl)N)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl3N2O2
• Molecular Weight: 359.6 g/mol

Description

N-(3-amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)propanamide, abbreviated as NAC-DCP, is an organic compound that is used in a variety of scientific research applications. It is a multi-functional compound, which can be used as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a building block in the synthesis of other compounds. NAC-DCP has a wide range of applications, from drug development to the study of biochemical and physiological effects.

Scientific Research Applications

Anticonvulsant Studies

N-Benzyl-3-[(chlorophenyl)amino]propanamides, structurally related to N-(3-amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)propanamide, have been synthesized and tested for anticonvulsant properties. These compounds exhibited significant potential in controlling generalized seizures in mice models, showing more potency than some standard drugs like phenytoin and valproate in maximal electroshock (MES) and subcutaneous pentylene tetrazole (scPTZ) seizure tests. The ortho and para isomers particularly demonstrated higher efficacy, indicating the promise of these compounds in epilepsy treatment (Idris, Ayeni, & Sallau, 2011).

Environmental Impact Studies

The movement and retention of propanil, a compound structurally similar to this compound, in a paddy-riverine wetland system in Sri Lanka were studied. This research is crucial for understanding the environmental impact of such compounds, especially their accumulation in plants and water systems, which might pose risks to human health (Perera, Burleigh, & Davis, 1999).

Photocatalytic Degradation Studies

The TiO2 catalyzed degradation of N-(3,4-dichlorophenyl)propanamide, a compound related to this compound, was investigated. This study is relevant for understanding the breakdown of such compounds in the environment, particularly their degradation under UV-A and solar light to less harmful substances (Sturini, Fasani, Prandi, & Albini, 1997).

Herbicidal Activity

Research on the crystal structure and herbicidal activity of N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, a derivative of this compound, revealed its effectiveness as a herbicide. This insight is important for agricultural applications, especially in weed control (Liu et al., 2008).